Cas no 1806844-77-8 (5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
• CAS No: 1806844-77-8
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4872073
• Update Time: 2025-07-21

5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7(10)6-5(3-14)4(1-12)2-13-8(6)11/h2-3,7H
• InChI Key： DFIRPOXKIPBQNI-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1C=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

Comprehensive Overview of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806844-77-8)

5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806844-77-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluoropyridine core, make it a valuable building block for designing novel bioactive compounds with enhanced properties such as metabolic stability and target selectivity.

In recent years, the demand for fluorinated heterocycles like 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role in developing next-generation pharmaceuticals, where fluorination is leveraged to improve pharmacokinetics and reduce off-target effects. The compound's aldehyde moiety also offers versatile reactivity, enabling facile derivatization for library synthesis in high-throughput screening campaigns.

From an industrial perspective, the synthesis and scalability of CAS No. 1806844-77-8 have been optimized to meet the growing needs of fine chemical manufacturers. Innovations in green chemistry and catalytic processes have further enhanced its production efficiency, aligning with global sustainability goals. This aligns with trending searches on "eco-friendly fluorination methods" and "scalable heterocycle synthesis," reflecting the industry's shift toward environmentally conscious practices.

The compound's relevance extends to material science, where its electron-withdrawing properties are exploited in designing organic electronic materials. Questions like "How does fluorination affect molecular conductivity?" or "What are the applications of pyridine aldehydes in OLEDs?" frequently appear in academic and industrial forums, underscoring its multidisciplinary utility. Analytical techniques such as NMR and HPLC are routinely employed to ensure the purity and consistency of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde, a topic often queried by quality control professionals.

In summary, 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806844-77-8) represents a cornerstone in modern synthetic chemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its strategic importance is highlighted by the volume of searches for "fluoropyridine derivatives" and "multifunctional aldehyde intermediates," making it a compound of enduring scientific and commercial interest.